Cas no 1105247-49-1 (N-(6-{[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide)

• Product Name: N-(6-{[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide
• CAS No: 1105247-49-1
• MF: C₂₁H₂₇N₅O₂S
• MW: 413.536382913589
• CID: 5914750
• PubChem ID: 29339413
• Update Time: 2025-06-13

N-(6-{[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-{[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide
• N-(6-((4-(4-benzylpiperazin-1-yl)-4-oxobutyl)thio)pyridazin-3-yl)acetamide
• SR-01000921602-1
• VU0638673-1
• SR-01000921602
• N-[6-[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]sulfanylpyridazin-3-yl]acetamide
• F5248-0042
• 1105247-49-1
• AKOS024502504

• Inchi： 1S/C21H27N5O2S/c1-17(27)22-19-9-10-20(24-23-19)29-15-5-8-21(28)26-13-11-25(12-14-26)16-18-6-3-2-4-7-18/h2-4,6-7,9-10H,5,8,11-16H2,1H3,(H,22,23,27)
• InChI Key： JPFPOMQPPRAZHQ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCCCC(N2CCN(CC3=CC=CC=C3)CC2)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 413.18854629g/mol
• Monoisotopic Mass: 413.18854629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(6-{[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide

Professional Introduction to N-(6-{[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide and CAS No. 1105247-49-1

N-(6-{[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide, a compound with the CAS number 1105247-49-1, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The intricate molecular framework of this substance, characterized by its pyridazine core and various functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(6-{[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide is a testament to the ingenuity of modern synthetic chemistry. The presence of a benzylpiperazine moiety and a sulfanyl group attached to the pyridazine ring introduces a rich array of possible interactions with biological targets. These features make the compound an attractive scaffold for designing molecules with enhanced pharmacological activity. The acetamide group at the terminal position further diversifies its chemical properties, offering opportunities for modifications that could fine-tune its biological efficacy.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. N-(6-{[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide has emerged as a compound of interest in this context. Its structural features suggest potential applications in the treatment of neurological disorders, where modulation of neurotransmitter systems is crucial. The pyridazine core is known to interact with several receptors and enzymes, making it a versatile platform for drug design. Additionally, the presence of the benzylpiperazine group hints at possible interactions with serotonin receptors, which are implicated in conditions such as depression and anxiety.

The sulfanyl group in the molecule also plays a critical role in its pharmacological profile. Sulfanyl-containing compounds have been widely studied for their ability to modulate various biological pathways. In particular, the sulfanyl group can enhance binding affinity to certain enzymes and receptors, thereby improving the overall efficacy of the drug candidate. This feature makes N-(6-{[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide a compelling subject for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging these tools, scientists have been able to identify potential lead compounds for various therapeutic applications. N-(6-{[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide has been subjected to virtual screening studies, which have revealed its potential as an inhibitor of certain enzymes implicated in inflammation and pain signaling. These findings align well with ongoing research efforts aimed at developing novel anti-inflammatory agents.

The synthesis of N-(6-{[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, ensuring high yield and purity. The use of advanced synthetic techniques has allowed researchers to introduce the desired structural features efficiently. This underscores the importance of innovative synthetic methodologies in advancing drug discovery efforts.

In conclusion, N-(6-{[4-(4-benzylpiperazin-1-yl)-4 oxobut yl]sulfanyl}pyridazin -3 - yl)acetamide (CAS No. 1105247 -49 -1) is a compound with immense potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.